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Compound of Interest

Compound Name: Antibacterial agent 140 chloride

Cat. No.: B15568567

In-Depth Technical Guide: Antibacterial Agent
140 Chloride (Ru2)

This technical guide provides a comprehensive overview of the novel antibacterial agent,
designated as "Antibacterial agent 140 chloride" by commercial suppliers and identified as a
multifunctional ruthenium (1) polypyridine complex, herein referred to as Ru2, in the primary
scientific literature. This document is intended for researchers, scientists, and drug
development professionals interested in the potential of this compound as a selective Gram-
positive antibacterial agent.

Introduction

Antibacterial agent 140 chloride (Ru2) is a first-in-class ruthenium-based photosensitizer
exhibiting aggregation-induced emission (AIE) characteristics.[1] This property allows for
selective detection and elimination of Gram-positive bacteria.[1] Its mechanism of action is
centered around a specific interaction with lipoteichoic acids (LTA) present in the cell walls of
Gram-positive bacteria, leading to aggregation of the compound and subsequent activation of
its photodynamic therapeutic (PDT) properties upon light irradiation.[1][2]

Commercial Availability

Antibacterial agent 140 chloride is available from several chemical suppliers for research
purposes. The commercial availability and product details are summarized in the table below.
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. Catalog ] Available
Supplier Product Name Purity .
Number Quantities
Antibacterial
TargetMol agent 140 T78903 >08% 1mg, 5mg, 10mg

chloride

Antibacterial
) AMS.T78903-5- N
Amsbio agent 140 MG Not Specified 5mg
chloride

Antibacterial
MedChemExpres

agent 140 HY-149801A Not Specified 1mg, 5mg, 10mg
s
chloride
Antibacterial
-~ Currently out of
Immunomart agent 140 T78903 Not Specified

. stock
chloride

Physicochemical Properties

Property Value Reference
Molecular Formula C61H44CI2N8Ru2 [2]
Molecular Weight 1162.1 g/mol [2]
Appearance Not Specified -

Solubility Soluble in DMSO [2]

CAS Number Not Assigned [3]

In Vitro Antibacterial Activity

The in vitro antibacterial efficacy of Ru2 has been demonstrated against Staphylococcus
aureus (S. aureus). The compound exhibits both dark toxicity and significantly enhanced
phototoxicity upon light exposure.
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Concentration

Organism Condition Inhibition (%) Reference
(ng/mL)
S. aureus Dark 0.1 78 [2]
S. aureus Dark 5 0 [2]
Light (120s Very Low
S. aureus ) ~100 [2]
exposure) Concentrations

In Vivo Efficacy

In a murine wound infection model using S. aureus, Ru2 demonstrated significant therapeutic
potential.

Animal Model Treatment Dosage Outcome Reference

Nearly full wound
Topical 20 pg/mL (50 uL)  healing after 7 [2]
days

Female Kunming

Mice

Cytotoxicity

The cytotoxic profile of Ru2 was evaluated in HelLa cells.

Concentration  Cell Viability

Cell Line Condition Reference
(ng/imL) (%)

HelLa Dark 0.1-5 >80 [2]

HelLa Light <32 uM >73 [2]

Experimental Protocols
In Vitro Antibacterial Assay

» Bacterial Culture:S. aureus is cultured in Luria-Bertani (LB) broth overnight at 37°C.
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e Preparation of Bacterial Suspension: The overnight culture is diluted to a final concentration
of 1077 colony-forming units (CFU)/mL in phosphate-buffered saline (PBS).

o Treatment: The bacterial suspension is incubated with varying concentrations of Ru2 (0.1-5
pg/mL) for 1 hour in the dark.

» Light Exposure: For phototoxicity assessment, the treated bacterial suspension is exposed to
light for 120 seconds. A control group is kept in the dark.

» Quantification of Viability: The bacterial viability is determined by plating serial dilutions of the
treated suspensions onto LB agar plates. The plates are incubated at 37°C for 18-24 hours,
and the colonies are counted. The inhibition rate is calculated relative to the untreated
control.

In Vivo Wound Infection Model

¢ Animal Model: Female Kunming mice are used for the study.

Wound Creation: A full-thickness dermal wound is created on the dorsal side of the mice.

Infection: A suspension of S. aureus is topically applied to the wound.

Treatment: A solution of Ru2 (20 pug/mL) is topically applied to the infected wound.

Monitoring: The wound healing process is monitored and photographed daily for up to 10
days. The wound size is measured to assess the therapeutic efficacy.

Visualizations
Proposed Mechanism of Action
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Caption: Proposed mechanism of action of Antibacterial agent 140 chloride (Ru2).

Experimental Workflow for In Vitro Antibacterial Testing
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Caption: Workflow for in vitro photodynamic antibacterial testing of RuZ2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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